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Compound of Interest

Compound Name: Ethyl pipecolinate

Cat. No.: B108307

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl pipecolinate, the ethyl ester of pipecolic acid (piperidine-2-carboxylic acid), has
emerged as a crucial chiral building block in the asymmetric synthesis of a wide array of
complex molecules, including alkaloids, pharmaceuticals, and other biologically active
compounds. Its rigid piperidine scaffold and inherent chirality, derived from the natural amino
acid L-pipecolic acid (the precursor to (S)-ethyl pipecolinate), make it an invaluable starting
material in the chiral pool approach to total synthesis. This guide provides a comprehensive
overview of its synthesis, key reactions, and applications, complete with experimental protocols
and quantitative data to facilitate its use in research and development.

Physicochemical Properties of Ethyl Pipecolinate

Ethyl pipecolinate is a colorless to light yellow liquid with the molecular formula CsH1sNO2
and a molecular weight of 157.21 g/mol .[1][2] Key physicochemical data are summarized in
the table below.
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Property Value Reference(s)
Molecular Formula CsHi1sNO:2 [1112]
Molecular Weight 157.21 g/mol [1]

Boiling Point 216-217 °C [1]

Density 1.006 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.456 [1]

CAS Number 15862-72-3 (racemic) [1112]

Synthesis of Enantiopure Ethyl Pipecolinate

The utility of ethyl pipecolinate as a chiral building block is contingent on its availability in
enantiomerically pure form. The most common strategy involves the use of the corresponding
enantiopure pipecolic acid, which is commercially available or can be obtained through the
resolution of the racemate.

Fischer Esterification of L-Pipecolic Acid

A straightforward method for the preparation of (S)-ethyl pipecolinate is the Fischer
esterification of L-pipecolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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